ICI-230487 ICI-230487 ZM 230487 is a 5-lipoxygenase inhibitor.
Brand Name: Vulcanchem
CAS No.: 155944-23-3
VCID: VC0547846
InChI: InChI=1S/C24H26FNO4/c1-3-26-22-6-4-17(12-18(22)5-7-23(26)27)16-30-21-14-19(13-20(25)15-21)24(28-2)8-10-29-11-9-24/h4-7,12-15H,3,8-11,16H2,1-2H3
SMILES: CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
Molecular Formula: C24H26FNO4
Molecular Weight: 411.5 g/mol

ICI-230487

CAS No.: 155944-23-3

Cat. No.: VC0547846

Molecular Formula: C24H26FNO4

Molecular Weight: 411.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

ICI-230487 - 155944-23-3

Specification

Description ZM 230487 is a 5-lipoxygenase inhibitor.
CAS No. 155944-23-3
Molecular Formula C24H26FNO4
Molecular Weight 411.5 g/mol
IUPAC Name 1-ethyl-6-[[3-fluoro-5-(4-methoxyoxan-4-yl)phenoxy]methyl]quinolin-2-one
Standard InChI InChI=1S/C24H26FNO4/c1-3-26-22-6-4-17(12-18(22)5-7-23(26)27)16-30-21-14-19(13-20(25)15-21)24(28-2)8-10-29-11-9-24/h4-7,12-15H,3,8-11,16H2,1-2H3
Standard InChI Key ZROVOGSXAWNIQB-UHFFFAOYSA-N
SMILES CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
Canonical SMILES CCN1C2=C(C=CC1=O)C=C(C=C2)COC3=CC(=CC(=C3)C4(CCOCC4)OC)F
Appearance White to light yellow solid powder.

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